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A Comparative Structural Analysis of Lanarkite and Phoenicochroite

Lanarkite [Pb₂(SO₄)O] and phoenicochroite [Pb₂(CrO₄)O] are isostructural minerals, meaning

they share the same crystal structure but differ in their chemical composition.[1][2] This

comparison guide provides a detailed structural analysis of these two monoclinic minerals,

offering insights for researchers, scientists, and drug development professionals. The data

presented is based on crystallographic studies, enabling a quantitative comparison of their

structural parameters.

Crystallographic Data
Both lanarkite and phoenicochroite crystallize in the monoclinic system, belonging to the C2/m

space group.[3][4] This shared symmetry is the basis for their isostructural nature. However,

the substitution of the sulfate (SO₄)²⁻ group in lanarkite with the larger chromate (CrO₄)²⁻

group in phoenicochroite leads to noticeable differences in their unit cell parameters and

volume.

Table 1: Unit Cell Parameters for Lanarkite and Phoenicochroite
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Parameter Lanarkite Phoenicochroite

Crystal System Monoclinic Monoclinic

Space Group C2/m C2/m

a (Å) 13.769(5) 14.001(7)

b (Å) 5.698(3) 5.675(3)

c (Å) 7.079(2) 7.137(5)

β (°) 115.79 115.22

Unit Cell Volume (Å³) 500.07 513.02

Data for Lanarkite sourced from Sahl K. (1970) and for Phoenicochroite from Williams S. A., et

al. (1970).[3][4]

The larger ionic radius of chromium compared to sulfur results in a larger unit cell volume for

phoenicochroite.[3][4]

Structural Details and Bond Distances
The crystal structures of lanarkite and phoenicochroite are characterized by layers of [Pb₂O]²⁺

sheets interleaved with the tetrahedral sulfate or chromate groups. Within the [Pb₂O]²⁺ sheets,

there are two distinct lead (Pb) coordination environments.

Further refinement studies are required to provide a comprehensive table of all bond lengths

and angles. However, the fundamental structural arrangement is known. The sulfur and

chromium atoms are tetrahedrally coordinated to four oxygen atoms.

Experimental Protocols
The crystallographic data for both minerals were determined using single-crystal X-ray

diffraction techniques.

Lanarkite Structure Determination
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The crystal structure of synthetic lanarkite was refined by Sahl (1970).[3] The methodology

involved:

Sample: Synthetic Pb₂(SO₄)O crystals.

Technique: Single-crystal X-ray diffraction.

Refinement: The structure was solved and refined to provide the unit cell dimensions and

atomic positions.

Phoenicochroite Structure Determination
The structure of phoenicochroite was determined by Williams, McLean, and Anthony (1970).[4]

The key aspects of their experimental protocol were:

Sample: Natural phoenicochroite crystals.

Technique: Single-crystal X-ray diffraction.

Analysis: The collected diffraction data was used to determine the space group and refine

the crystal structure, yielding the unit cell parameters and atomic coordinates.

Logical Workflow for Structural Comparison
The following diagram illustrates the logical flow for comparing the crystal structures of lanarkite

and phoenicochroite.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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